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Compound of Interest

Compound Name: Methyl 3-hydroxyundecanoate

Cat. No.: B1149165

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Methyl 3-hydroxyundecanoate. The information is curated for researchers,
scientists, and professionals involved in drug development and related fields. This document
summarizes key data, outlines detailed experimental protocols for its characterization, and
presents a logical workflow for its analysis.

Physicochemical Properties

Methyl 3-hydroxyundecanoate is an esterified fatty acid. While specific experimental data for
this compound is limited in publicly accessible literature, its properties can be reliably estimated
based on data from closely related homologs and predictive models. The key physicochemical

data are summarized in Table 1.

Table 1: Physicochemical Properties of Methyl 3-hydroxyundecanoate and Related
Compounds
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Methyl 3- Methyl 3- Methyl 3-

Property hydroxyundecanoa hydroxydecanoate hydroxydodecanoa
te (C12) (C10) te (C13)

Molecular Formula C12H2403][1] C11H2203[2][3] C13H2603][4]

Molecular Weight 216.32 g/mol [1] 202.29 g/mol [2][3] 230.34 g/mol [4]
- ) Estimated: ~300-320 294.7 £ 13.0 °C ]
Boiling Point ) No data available
°C (at 760 mmHg) (Predicted)[2]

Melting Point No data available No data available No data available
_ Estimated: ~0.94-0.96  0.956 £ 0.06 g/cm3 _
Density ) No data available

g/cm3 (Predicted)[2]
Insoluble in water;
Soluble in organic Soluble in chloroform
Solubility solvents (e.g., and methanol No data available
chloroform, methanol)  (slightly)[2]
[21[5]
Colorless to pale ] ]
Appearance ) Colorless oil[2] No data available
yellow oil (Expected)
CAS Number 24724-07-0[1] 62675-82-5[2][3] 72864-23-4[4]

Note: Estimated values for Methyl 3-hydroxyundecanoate are based on trends observed in

homologous fatty acid methyl esters.

Experimental Protocols

The following sections detail the methodologies for the synthesis and characterization of

Methyl 3-hydroxyundecanoate.

A common method for the synthesis of hydroxy fatty acid methyl esters is through the

biocatalytic hydroxylation of a fatty acid followed by esterification, or through chemical

synthesis from a suitable precursor.

Protocol: Chemical Synthesis[6][7]
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» Reaction Setup: A solution of undecanoic acid in a suitable organic solvent (e.qg., toluene) is
prepared in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

» Alpha-Bromination: The solution is treated with a brominating agent (e.g., N-
bromosuccinimide) and a catalytic amount of a radical initiator (e.g., benzoyl peroxide). The
mixture is heated to reflux to facilitate the alpha-bromination of the carboxylic acid.

o Hydrolysis: The resulting alpha-bromo undecanoic acid is then hydrolyzed to the
corresponding alpha-hydroxy acid using an agueous solution of a base (e.g., sodium
hydroxide), followed by acidification.

« Esterification: The 3-hydroxyundecanoic acid is esterified to its methyl ester by refluxing with
methanol in the presence of an acid catalyst (e.g., sulfuric acid).

 Purification: The crude Methyl 3-hydroxyundecanoate is purified by liquid-liquid extraction
and column chromatography on silica gel.

GC-MS is a powerful technique for the identification and quantification of fatty acid methyl
esters.[8][9][10]

Protocol: GC-MS Analysis[8][9]

o Sample Preparation: A dilute solution of the purified Methyl 3-hydroxyundecanoate is
prepared in a volatile organic solvent (e.g., hexane or dichloromethane).

o GC-MS System: An Agilent 7890A GC system coupled to a 5975C mass selective detector
(or equivalent) can be used.

e GC Conditions:

[e]

Column: A non-polar capillary column, such as a DB-5MS (30 m x 0.25 mm ID, 0.25 ym
film thickness).

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

[e]

o

Inlet Temperature: 250 °C.

[¢]

Injection Volume: 1 pL in splitless mode.
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o Oven Temperature Program:
= [nitial temperature: 80 °C, hold for 2 minutes.
= Ramp: 10 °C/min to 280 °C.

= Final hold: Hold at 280 °C for 5 minutes.

e MS Conditions:
o lon Source: Electron lonization (El) at 70 eV.
o lon Source Temperature: 230 °C.
o Mass Range: m/z 40-400.

o Data Analysis: The resulting mass spectrum is compared with spectral libraries (e.g., NIST,
Wiley) for confirmation of the structure. The fragmentation pattern is analyzed to identify
characteristic ions of the 3-hydroxy fatty acid methyl ester.

NMR spectroscopy is used to elucidate the detailed molecular structure of the compound.
Protocol: *H and 3C NMR Analysis

o Sample Preparation: Approximately 5-10 mg of purified Methyl 3-hydroxyundecanoate is
dissolved in 0.6 mL of a deuterated solvent (e.g., CDCIs) in an NMR tube.

 NMR Spectrometer: A Bruker Avance 400 MHz spectrometer (or equivalent) is used.
e 'H NMR Spectroscopy:

o Pulse Program: Standard single-pulse experiment.

[¢]

Spectral Width: 0-12 ppm.

Number of Scans: 16.

[¢]

[e]

Data Analysis: The chemical shifts, multiplicities, and integration of the peaks are analyzed
to assign the protons to the molecular structure. Expected signals include those for the
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methyl ester protons, the methine proton adjacent to the hydroxyl group, and the
methylene protons of the alkyl chain.

e 13C NMR Spectroscopy:
o Pulse Program: Proton-decoupled single-pulse experiment.
o Spectral Width: 0-200 ppm.
o Number of Scans: 1024.

o Data Analysis: The chemical shifts of the carbon signals are analyzed to confirm the
carbon skeleton, including the carbonyl carbon of the ester, the carbon bearing the
hydroxyl group, and the carbons of the alkyl chain.

Biological Activity and Signaling Pathways

Currently, there is limited specific information available in the scientific literature regarding the
biological activity and associated signaling pathways of Methyl 3-hydroxyundecanoate. While
various fatty acid methyl esters have been reported to exhibit a range of biological activities,
including antimicrobial and anti-inflammatory properties, dedicated studies on Methyl 3-
hydroxyundecanoate are lacking.[10][11] Further research is required to elucidate its potential
biological roles and mechanisms of action.

Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and characterization of
Methyl 3-hydroxyundecanoate.
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Caption: Workflow for Synthesis and Physicochemical Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydroxyundecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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